![molecular formula C11H8Cl2N4O B3035626 2-{3-[(2,4-dichlorophenoxy)methyl]-1H-1,2,4-triazol-5-yl}acetonitrile CAS No. 338395-57-6](/img/structure/B3035626.png)
2-{3-[(2,4-dichlorophenoxy)methyl]-1H-1,2,4-triazol-5-yl}acetonitrile
Overview
Description
The compound “2-{3-[(2,4-dichlorophenoxy)methyl]-1H-1,2,4-triazol-5-yl}acetonitrile” is a complex organic molecule. It contains a 1,2,4-triazole ring, which is a type of heterocyclic compound. The molecule also contains a dichlorophenoxy group, which is similar to the structure of certain herbicides .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a series of fused and non-fused 1,2,4-triazoles with a (2,4-dichlorophenoxy) moiety were prepared utilizing 3-((2,4-dichlorophenoxy)methyl)-4-amino-4H-1,2,4-triazole-5-thiol .Chemical Reactions Analysis
While specific chemical reactions involving “2-{3-[(2,4-dichlorophenoxy)methyl]-1H-1,2,4-triazol-5-yl}acetonitrile” are not detailed in the literature, similar compounds have been studied. For example, the compound 2,4-Dichlorophenoxyacetic acid (2,4-D) is known to undergo various chemical reactions .Scientific Research Applications
Environmental Remediation
The compound has been used in the degradation of 2,4-Dichlorophenoxy acetic acid, an endocrine disruptor . The degradation process uses a CeO2–Bi2O3 mixed metal oxide photocatalyst under visible light irradiation . This application is significant in environmental remediation, particularly in the treatment of water contaminated by industrial effluents .
Herbicide Formulation
The compound is a key ingredient in several herbicides . It’s used in the control of broadleaf weeds in agricultural crops such as wheat and maize . The compound’s effectiveness as a herbicide makes it a crucial tool in maintaining crop health and yield .
Controlled Release Formulations
The compound has been used in the development of controlled release formulations of pesticides . These formulations can reduce the volatilization and leaching risks associated with pesticide use . This application is important in improving the use efficiency of pesticides and reducing their off-target effects .
Photocatalytic Studies
The compound has been used in photocatalytic studies . These studies involve the use of the compound as a model pollutant under visible light irradiation . The results of these studies can provide valuable insights into the photocatalytic degradation of pollutants .
Synthesis of New Heterocycles
The compound has been used in the synthesis of new heterocycles . These heterocycles contain both 1,2,3-triazole and 1,2,4-triazole moieties . This application is significant in the development of new drugs and other pharmaceutical products .
Ultrasonic-Assisted Degradation
The compound has been used in ultrasonic-assisted degradation studies . These studies involve the use of the compound as a model herbicide in the presence of nano-zero valent iron . The results of these studies can provide valuable insights into the degradation of herbicides and other organic pollutants .
Mechanism of Action
Target of Action
The compound, also known as 2-[5-[(2,4-dichlorophenoxy)methyl]-1H-1,2,4-triazol-3-yl]acetonitrile, is a derivative of 1,2,4-triazole . The 1,2,4-triazole derivatives are known to exhibit a variety of promising biological properties, including antibacterial, antituberculosis, antiviral, and anticancer properties . .
Mode of Action
It’s worth noting that many drugs based on 1,2,4-triazole are in clinical use for the treatment of various diseases, such as antifungals (fluconazole, itraconazole, and voriconazole) and antivirals (rifavirin) . These drugs typically work by inhibiting a specific enzyme in the pathogen, thereby disrupting its growth or replication .
Biochemical Pathways
For instance, 1,2,4-triazole derivatives like fluconazole inhibit the enzyme lanosterol 14α-demethylase involved in the biosynthesis of ergosterol, a key component of fungal cell membranes .
Result of Action
Based on the known effects of similar 1,2,4-triazole derivatives, it may result in the disruption of essential biochemical pathways in the target organism, leading to its death or inhibition of growth .
properties
IUPAC Name |
2-[5-[(2,4-dichlorophenoxy)methyl]-1H-1,2,4-triazol-3-yl]acetonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8Cl2N4O/c12-7-1-2-9(8(13)5-7)18-6-11-15-10(3-4-14)16-17-11/h1-2,5H,3,6H2,(H,15,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RYWRFVAJWHHNAE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)Cl)OCC2=NC(=NN2)CC#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8Cl2N4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001170515 |
Source
|
| Record name | 5-[(2,4-Dichlorophenoxy)methyl]-1H-1,2,4-triazole-3-acetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001170515 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
283.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
338395-57-6 |
Source
|
| Record name | 5-[(2,4-Dichlorophenoxy)methyl]-1H-1,2,4-triazole-3-acetonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=338395-57-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-[(2,4-Dichlorophenoxy)methyl]-1H-1,2,4-triazole-3-acetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001170515 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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